2-(Furan-2-yl)-5-((4-phenylpiperazin-1-yl)(thiophen-2-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-(furan-2-yl)-5-[(4-phenylpiperazin-1-yl)-thiophen-2-ylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H21N5O2S2/c29-22-20(32-23-24-21(25-28(22)23)17-8-4-14-30-17)19(18-9-5-15-31-18)27-12-10-26(11-13-27)16-6-2-1-3-7-16/h1-9,14-15,19,29H,10-13H2
• InChI Key: IWLNXIXJEMSCRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(C3=CC=CS3)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O
• Molecular Formula: C23H21N5O2S2
• Molecular Weight: 463.6 g/mol

Description

2-(Furan-2-yl)-5-((4-phenylpiperazin-1-yl)(thiophen-2-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C23H21N5O2S2 and its molecular weight is 463.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Electrocromic Properties

Research on similar thiazolo[5,4-d]thiazole-containing donor–acceptor type alternating copolymers, specifically focusing on the electrochemical and electrochromic properties, has been conducted. The study involved synthesizing two novel copolymers with altered donor groups, exploring their electrochromic applications due to their multichromic properties and low band-gap values, which are crucial for solution processability and electrochromical applications (Akpinar, Udum, & Toppare, 2013).

Antimicrobial Activities of Azole Derivatives

Another strand of research focused on the design and synthesis of azole derivatives starting from furan-2-carbohydrazide, including triazole compounds converted to corresponding Mannich bases with secondary amines like piperidine and piperazine. These compounds were characterized and screened for antimicrobial activities, demonstrating activity against several microorganisms, highlighting the potential of furan and thiophene derivatives in developing new antimicrobial agents (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).

Cyano-Substituted Benzothiazolyl Arylfurans and Arylthiophenes

The synthesis of new compounds involving cyano-substituted benzothiazolyl arylfurans and arylthiophenes has been reported, showcasing a multi-step reaction process from 2-furan and 2-thiophene carboxaldehydes. This research contributes to the development of heterocyclic chemistry by exploring the potential of furan and thiophene derivatives in synthesizing complex molecules (Racané, Tralić-Kulenović, Boykin, & Karminski-Zamola, 2003).

Anti-Inflammatory Activity of Thiazolo[3,2-b]-1,2,4-triazole-5(6H)-ones

The synthesis of Thiazolo[3,2-b]-1,2,4-triazole-5(6H)-ones and their Michael addition products has been explored for their anti-inflammatory activities. This research is significant for understanding the structural requirements for anti-inflammatory activity within the framework of thiazolo[3,2-b]-1,2,4-triazole derivatives, presenting a method for the synthesis of compounds with potential therapeutic applications (Tozkoparan, Kılcıgilb, Ertanb, Ertana, Kelicen, & Demirdamar, 1999).